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Compound of Interest

Compound Name: Methyl 2-methyl-3-nitrobenzoate

Cat. No.: B145464 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of

Methyl 2-methyl-3-nitrobenzoate, a common reagent in organic synthesis. Adherence to

these protocols is essential for maintaining a safe research environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be familiar with the immediate safety

and handling precautions for Methyl 2-methyl-3-nitrobenzoate. While it is not classified as a

hazardous substance, proper laboratory practices should always be observed.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, should be worn. Always

inspect gloves before use and use a proper glove removal technique to avoid skin contact.

Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[1]

Respiratory Protection: If there is a risk of dust formation, use a NIOSH-approved respirator.

[1]

First Aid Measures:
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In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids.[1]

In case of skin contact: Wash off immediately with plenty of soap and water for at least 15

minutes.[1][2]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[2]

If swallowed: Rinse mouth with water. Do NOT induce vomiting.[3]

In all cases of exposure, seek medical attention if symptoms persist.[2]

Spill and Leak Management
In the event of a spill, follow these steps to ensure safe containment and cleanup:

Evacuate: Evacuate non-essential personnel from the immediate area.[3]

Ventilate: Ensure adequate ventilation.[4]

Containment: Prevent further leakage or spillage if it is safe to do so.[4] Avoid allowing the

product to enter drains.

Cleanup: For solid spills, carefully sweep or vacuum up the material and place it into a

suitable, labeled container for disposal.[1] Avoid generating dust.[1]

Decontamination: Clean the affected area thoroughly with a suitable solvent and then wash

with soap and water.

Step-by-Step Disposal Protocol
The disposal of Methyl 2-methyl-3-nitrobenzoate must be carried out in compliance with all

federal, state, and local regulations.[4]

Waste Identification: Clearly label the waste container with the chemical name: "Waste

Methyl 2-methyl-3-nitrobenzoate."

Containerization:
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Use a dedicated, sealable, and properly labeled waste container. Do not mix with other

waste materials.

Keep the container tightly closed in a dry, cool, and well-ventilated area.[1]

Waste Collection:

For small quantities generated in the laboratory, collect the waste in the designated

container.

For larger quantities, consult with your institution's Environmental Health and Safety (EHS)

department.

Final Disposal:

Dispose of the waste through a licensed and approved waste disposal company.[3]

The recommended method of disposal is incineration in a chemical incinerator equipped

with an afterburner and scrubber.[3]

Contaminated packaging should be disposed of in the same manner as the unused

product.[3]

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[1][2]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Methyl 2-methyl-
3-nitrobenzoate.

Property Value Source

Molecular Formula C9H9NO4 [1]

Molecular Weight 195.17 g/mol [1]

Melting Point 62 - 65 °C (143.6 - 149 °F) [1]

Boiling Point Not available [1]
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Methyl
2-methyl-3-nitrobenzoate.

Start: Methyl 2-methyl-3-nitrobenzoate for Disposal

Is the container empty?

Triple rinse with a suitable solvent

Yes

Is the chemical in its original container?

No

Collect rinsate as chemical waste

Dispose of empty container as non-hazardous waste (if permitted)

Ensure container is properly labeled and sealed

Yes

Transfer to a designated and labeled waste container

No

Store in a cool, dry, well-ventilated area away from incompatibles

Arrange for pickup by a licensed waste disposal company

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 2-methyl-3-nitrobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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